4,5-Dichlorophthalimide
4,5-Dichlorophthalimide
4,5-Dichlorophthalimide (5,6-dichloro-1H-isoindole-1,3(2H)-dione) is a phthalimide derivative. It has been synthesized from 5,6-dichloro-1,3-isobenzofurandione and characterized by 1H ,13C-NMR and IR. The dipole moment, polarizability and first-order hyperpolarizability of 4,5-dichlorophthalimide have been investigated using ab initio and density functional theory calculations.
Brand Name:
Vulcanchem
CAS No.:
15997-89-4
VCID:
VC21049121
InChI:
InChI=1S/C8H3Cl2NO2/c9-5-1-3-4(2-6(5)10)8(13)11-7(3)12/h1-2H,(H,11,12,13)
SMILES:
C1=C2C(=CC(=C1Cl)Cl)C(=O)NC2=O
Molecular Formula:
C8H3Cl2NO2
Molecular Weight:
216.02 g/mol
4,5-Dichlorophthalimide
CAS No.: 15997-89-4
Cat. No.: VC21049121
Molecular Formula: C8H3Cl2NO2
Molecular Weight: 216.02 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4,5-Dichlorophthalimide (5,6-dichloro-1H-isoindole-1,3(2H)-dione) is a phthalimide derivative. It has been synthesized from 5,6-dichloro-1,3-isobenzofurandione and characterized by 1H ,13C-NMR and IR. The dipole moment, polarizability and first-order hyperpolarizability of 4,5-dichlorophthalimide have been investigated using ab initio and density functional theory calculations. |
|---|---|
| CAS No. | 15997-89-4 |
| Molecular Formula | C8H3Cl2NO2 |
| Molecular Weight | 216.02 g/mol |
| IUPAC Name | 5,6-dichloroisoindole-1,3-dione |
| Standard InChI | InChI=1S/C8H3Cl2NO2/c9-5-1-3-4(2-6(5)10)8(13)11-7(3)12/h1-2H,(H,11,12,13) |
| Standard InChI Key | QJPBDGMPYPSJSF-UHFFFAOYSA-N |
| SMILES | C1=C2C(=CC(=C1Cl)Cl)C(=O)NC2=O |
| Canonical SMILES | C1=C2C(=CC(=C1Cl)Cl)C(=O)NC2=O |
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